Cas no 2137794-05-7 (1-Ethynyl-7-azabicyclo[2.2.1]heptane)
1-Ethynyl-7-azabicyclo[2.2.1]heptane Chemical and Physical Properties
Names and Identifiers
-
- 1-ethynyl-7-azabicyclo[2.2.1]heptane
- 7-Azabicyclo[2.2.1]heptane, 1-ethynyl-
- 1-Ethynyl-7-azabicyclo[2.2.1]heptane
-
- Inchi: 1S/C8H11N/c1-2-8-5-3-7(9-8)4-6-8/h1,7,9H,3-6H2
- InChI Key: KRLOIZFGAGSIEN-UHFFFAOYSA-N
- SMILES: N1C2CCC1(C#C)CC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 166
- XLogP3: 0.8
- Topological Polar Surface Area: 12
1-Ethynyl-7-azabicyclo[2.2.1]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-787650-0.05g |
1-ethynyl-7-azabicyclo[2.2.1]heptane |
2137794-05-7 | 95.0% | 0.05g |
$1344.0 | 2025-02-22 | |
| Enamine | EN300-787650-0.1g |
1-ethynyl-7-azabicyclo[2.2.1]heptane |
2137794-05-7 | 95.0% | 0.1g |
$1408.0 | 2025-02-22 | |
| Enamine | EN300-787650-0.25g |
1-ethynyl-7-azabicyclo[2.2.1]heptane |
2137794-05-7 | 95.0% | 0.25g |
$1472.0 | 2025-02-22 | |
| Enamine | EN300-787650-0.5g |
1-ethynyl-7-azabicyclo[2.2.1]heptane |
2137794-05-7 | 95.0% | 0.5g |
$1536.0 | 2025-02-22 | |
| Enamine | EN300-787650-1.0g |
1-ethynyl-7-azabicyclo[2.2.1]heptane |
2137794-05-7 | 95.0% | 1.0g |
$1599.0 | 2025-02-22 | |
| Enamine | EN300-787650-2.5g |
1-ethynyl-7-azabicyclo[2.2.1]heptane |
2137794-05-7 | 95.0% | 2.5g |
$3136.0 | 2025-02-22 | |
| Enamine | EN300-787650-5.0g |
1-ethynyl-7-azabicyclo[2.2.1]heptane |
2137794-05-7 | 95.0% | 5.0g |
$4641.0 | 2025-02-22 | |
| Enamine | EN300-787650-10.0g |
1-ethynyl-7-azabicyclo[2.2.1]heptane |
2137794-05-7 | 95.0% | 10.0g |
$6882.0 | 2025-02-22 |
1-Ethynyl-7-azabicyclo[2.2.1]heptane Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-Ethynyl-7-azabicyclo[2.2.1]heptane
1-Ethynyl-7-azabicyclo[2.2.1]heptane
1-Ethynyl-7-azabicyclo[2.2.1]heptane is a compound with the CAS number 2137794-05-7, which has garnered significant attention in the field of organic chemistry and drug discovery due to its unique structural properties and potential applications in medicinal chemistry.
The compound's structure features a bicyclic system, specifically a bicyclo[2.2.1]heptane framework, with an ethynyl group attached at the 1-position and an azabicyclo configuration at the 7-position. This combination of structural elements makes it a versatile molecule for exploring various chemical transformations and biological activities.
Recent studies have highlighted the importance of bicyclic systems in drug design, as they often exhibit favorable pharmacokinetic properties, such as improved bioavailability and stability. The presence of the ethynyl group further enhances the molecule's reactivity, making it a valuable substrate for click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). These reactions are pivotal in constructing complex molecular architectures with high precision.
One of the most promising applications of 1-Ethynyl-7-azabicyclo[2.2.1]heptane lies in its potential as an intermediate in the synthesis of bioactive compounds. Researchers have explored its use in constructing peptidomimetics, which are molecules designed to mimic the functional aspects of peptides while overcoming some of their limitations, such as rapid degradation in vivo.
In addition to its synthetic utility, this compound has been investigated for its potential biological activity. Preclinical studies suggest that it may exhibit modulatory effects on key cellular pathways, making it a candidate for further exploration in disease models related to neurodegenerative disorders and cancer.
The synthesis of 1-Ethynyl-7-azabicyclo[2.2.1]heptane typically involves multi-step processes that combine ring-forming reactions with subsequent functionalization steps to introduce the ethynyl group. These methods often require precise control over reaction conditions to ensure high yields and selectivity, reflecting the challenges associated with constructing complex bicyclic systems.
From an analytical standpoint, the compound's physical properties, including its melting point, solubility, and spectroscopic characteristics (e.g., NMR and IR spectra), have been well-documented in recent literature. These data provide essential information for its characterization and quality control during synthesis and application.
Looking ahead, ongoing research is focused on optimizing the synthesis of 1-Ethynyl-7-azabicyclo[2.2.1]heptane to enhance scalability and reduce production costs, which would facilitate its broader application in both academic and industrial settings.
2137794-05-7 (1-Ethynyl-7-azabicyclo[2.2.1]heptane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)